Cas no 920008-01-1 (Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester)
920008-01-1 structure
Product Name:Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester
CAS No:920008-01-1
MF:C8H13NO4
MW:187.193122625351
CID:759955
PubChem ID:22151862
Update Time:2025-04-19
Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester
- methyl 2-(acetamidomethyl)-3-oxobutanoate
- Butanoic acid,2-[(acetylamino)methyl]-3-oxo-,methyl ester
- GUMGCWHQSDQJJT-UHFFFAOYSA-N
- methyl 2-acetamidomethyl-3-oxobutyrate
- SCHEMBL2320429
- 920008-01-1
- DTXSID70622990
-
- Inchi: 1S/C8H13NO4/c1-5(10)7(8(12)13-3)4-9-6(2)11/h7H,4H2,1-3H3,(H,9,11)
- InChI Key: GUMGCWHQSDQJJT-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)=O)CNC(C)=O)=O
Computed Properties
- Exact Mass: 187.08445790g/mol
- Monoisotopic Mass: 187.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 72.5Ų
Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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